2,3,3-Trichloroprop-2-en-1-amine

• Molecular Formula: C3H4Cl3N
• Molecular Weight: 160.43 g/mol
• IUPAC Name: 2,3,3-trichloroprop-2-en-1-amine
• InChI: InChI=1S/C3H4Cl3N/c4-2(1-7)3(5)6/h1,7H2
• InChI Key: HFYXFTFJWIJPNH-UHFFFAOYSA-N
• Canonical SMILES: C(C(=C(Cl)Cl)Cl)N

Description

2,3,3-Trichloroprop-2-en-1-amine (CAS No. 10274-29-0) is a chlorinated allylamine derivative with the molecular formula C₃H₅Cl₄N and a molecular weight of 196.89 g/mol. It is typically encountered as its hydrochloride salt, which enhances stability and solubility for industrial and research applications. The compound features a propene backbone with three chlorine atoms at positions 2 and 3, alongside a primary amine group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3,3-Trichloroprop-2-en-1-amine typically involves the chlorination of allylamine. The reaction is carried out under controlled conditions to ensure the selective addition of chlorine atoms to the propene backbone. The process may involve the use of chlorinating agents such as chlorine gas or thionyl chloride in the presence of a catalyst .

Industrial Production Methods: Industrial production of 2,3,3-Trichloroprop-2-en-1-amine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and advanced separation techniques ensures efficient production .

Chemical Reactions Analysis

Types of Reactions: 2,3,3-Trichloroprop-2-en-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into less chlorinated derivatives.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like hydroxide ions or amines are employed under basic conditions.

Major Products Formed:

Oxidation: Formation of chlorinated oxides.

Reduction: Formation of partially dechlorinated amines.

Substitution: Formation of substituted propene derivatives.

Scientific Research Applications

2,3,3-Trichloroprop-2-en-1-amine has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,3,3-Trichloroprop-2-en-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with nucleophilic sites on proteins, leading to alterations in their function. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The compound is compared to chlorinated and fluorinated allylamines, hydrochlorides, and related amines (Table 1). Key differences lie in substituent groups, halogenation patterns, and molecular weights, which influence physicochemical properties and reactivity.

Table 1: Comparative Analysis of 2,3,3-Trichloroprop-2-en-1-amine and Analogues

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2,3,3-Trichloroprop-2-en-1-amine hydrochloride	10274-29-0	C₃H₅Cl₄N	196.89	Cl at C2, C3; NH₂ at C1	High chlorine content, polar, reactive
2-Chloro-N-ethylprop-2-en-1-amine	51114-21-7	C₅H₁₀ClN	119.59	Cl at C2; ethylamine at C1	Lower molecular weight, lipophilic (XLogP3=1.2)
3,3-Dichloro-N-methylprop-2-en-1-amine	-	C₄H₇Cl₂N	164.01	Cl at C3; methylamine at C1	Reduced chlorine content, methyl enhances stability
2-(2-Chlorophenyl)-3,3,3-trifluoropropan-1-amine HCl	1803586-04-0	C₉H₁₀Cl₂F₃N	264.09	CF₃ at C3; Cl-aryl at C2	Fluorinated, bulky, low polarity
(R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine HCl	1391479-99-4	C₁₀H₁₃Cl₂N	218.13	Chiral center; Cl-aryl at C3	Stereospecific applications

Reactivity and Stability

• Chlorination Impact: The trifunctional chlorine atoms in 2,3,3-Trichloroprop-2-en-1-amine increase its electrophilicity compared to mono- or dichlorinated analogs (e.g., 3,3-Dichloro-N-methylprop-2-en-1-amine). This enhances its susceptibility to nucleophilic substitution but may also elevate toxicity.
• Fluorinated Analogues : Compounds like 2-(2-chlorophenyl)-3,3,3-trifluoropropan-1-amine hydrochloride exhibit reduced reactivity due to the electron-withdrawing CF₃ group, favoring applications in medicinal chemistry where metabolic stability is critical.

Toxicological Considerations

In contrast, less chlorinated amines (e.g., 2-Chloro-N-ethylprop-2-en-1-amine) may exhibit lower acute toxicity due to reduced halogen load.

Biological Activity

2,3,3-Trichloroprop-2-en-1-amine (CAS Number: 10274-29-0) is a chlorinated organic compound that has garnered attention for its potential biological activities. This article reviews its biological properties, including cytotoxicity, antimicrobial effects, and mechanisms of action, supported by relevant studies and data.

Chemical Structure and Properties

The compound features a unique structure characterized by three chlorine atoms attached to a propene backbone with an amine group. Its molecular formula is C₃H₅Cl₄N. The presence of multiple chlorine atoms significantly influences its reactivity and biological interactions.

The biological activity of 2,3,3-Trichloroprop-2-en-1-amine is primarily attributed to its interactions with various molecular targets such as enzymes and receptors. The chlorine atoms and the amine group play crucial roles in these interactions, leading to diverse biological effects. The exact pathways and targets remain under investigation, but several mechanisms have been proposed:

• Membrane Disruption : Chlorinated compounds can integrate into lipid membranes, increasing permeability and potentially causing cell lysis.
• Reactive Oxygen Species (ROS) Generation : These compounds may induce oxidative stress by generating ROS, damaging cellular components.
• Enzyme Inhibition : Chlorinated amines may inhibit key metabolic enzymes, disrupting normal cellular functions.

Cytotoxicity

Research indicates that chlorinated amines can exhibit significant cytotoxic effects. For instance:

• Study on Cancer Cell Lines : In vitro studies have shown that related chlorinated amines can induce apoptosis in cancer cell lines through the generation of ROS and subsequent oxidative stress. This suggests that 2,3,3-Trichloroprop-2-en-1-amine may possess similar cytotoxic properties.

Data Table: Biological Activities of Related Compounds

Compound	Biological Activity	Mechanism of Action
2,3-Dichloroaniline	Cytotoxic in cancer cells	Induces apoptosis via ROS generation
4-Chloroaniline	Antimicrobial against bacteria	Disrupts bacterial cell membranes
2-Chloroethylamine	Cytotoxic effects on various cells	Inhibits key metabolic enzymes

Study 1: Cytotoxic Effects on Cancer Cells

In a study focusing on chlorinated amines, it was observed that these compounds could induce cell death in cancer lines through mechanisms involving ROS generation. The findings suggest that the cytotoxicity of 2,3,3-Trichloroprop-2-en-1-amine may be significant in therapeutic contexts.

Study 2: Antimicrobial Properties

Another investigation into the antimicrobial properties of chlorinated compounds highlighted that certain derivatives showed notable efficacy against common pathogens. Although direct tests on 2,3,3-Trichloroprop-2-en-1-amine were not conducted, the structural similarities imply potential activity against similar microbial strains.